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Introduction
Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that exists as a straw-

colored, pungent, and fuming liquid at room temperature.[1][2][3] Its utility as a potent

fluorinating agent, particularly in the processing and reprocessing of nuclear fuel to produce

uranium hexafluoride, underscores its industrial significance.[2][4] The inherent reactivity and

hazardous nature of BrF₃ necessitate a thorough understanding of its physical properties for

safe handling and application in research and development. This guide provides a

comprehensive overview of the key physical properties of Bromine trifluoride, with a focus on

their variation with temperature.

Safety and Handling Precautions
Bromine trifluoride is extremely corrosive to tissues and reacts violently with water and

organic compounds.[2][4][5] All experimental work with BrF₃ must be conducted in a well-

ventilated fume hood, and appropriate personal protective equipment (PPE), including

chemical-resistant gloves, a face shield, and a lab coat, must be worn at all times. Materials of
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construction for experimental apparatus should be carefully selected; nickel, Monel, and

stainless steel are generally resistant to attack by BrF₃.

Physical Properties of Bromine Trifluoride
The physical properties of Bromine trifluoride are critical for its application in various chemical

processes. The following tables summarize the key physical properties of BrF₃, including

temperature-dependent data where available.

General Physical Properties
Property Value Reference

Molecular Formula BrF₃ [6]

Molar Mass 136.90 g/mol [1][2]

Appearance
Colorless to yellow, fuming

liquid
[1][3]

Odor Pungent, irritating [1][2]

Melting Point 8.77 °C (281.92 K) [2]

Boiling Point 125.72 °C (398.87 K) [2]

Density of Liquid Bromine Trifluoride
The density of liquid BrF₃ decreases with increasing temperature.

Temperature (°C) Temperature (K) Density (g/cm³) Reference

20 293.15 2.81 [1]

25 298.15 2.803 [7]

Viscosity of Liquid Bromine Trifluoride
The viscosity of liquid BrF₃ decreases as temperature increases. The following data has been

converted from the original measurements in Fahrenheit.
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| Temperature (°C) | Temperature (K) | Viscosity (cP) | | :--- | :--- | :--- | :--- | | 10.56 | 283.71 |

4.064 | | 11.11 | 284.26 | 4.005 | | 11.67 | 284.82 | 3.947 | | 12.22 | 285.37 | 3.890 | | 12.78 |

285.93 | 3.834 | | 13.33 | 286.48 | 3.779 | | 13.89 | 287.04 | 3.725 | | 14.44 | 287.59 | 3.672 | |

15.00 | 288.15 | 3.620 | | 15.56 | 288.71 | 3.569 | | 16.11 | 289.26 | 3.519 | | 16.67 | 290.82 |

3.470 | | 17.22 | 291.37 | 3.422 | | 17.78 | 291.93 | 3.375 | | 18.33 | 292.48 | 3.329 | | 18.89 |

293.04 | 3.284 | | 19.44 | 293.59 | 3.240 | | 20.00 | 294.15 | 3.197 | | 20.56 | 294.71 | 3.155 | |

21.11 | 295.26 | 3.114 | | 21.67 | 295.82 | 3.074 | | 22.22 | 296.37 | 3.035 | | 22.78 | 296.93 |

2.997 | | 23.33 | 297.48 | 2.960 | | 23.89 | 298.04 | 2.924 | | 24.44 | 298.59 | 2.889 |

Data converted from the CAMEO Chemicals database which provided measurements in

Fahrenheit.

Vapor Pressure of Bromine Trifluoride
The vapor pressure of BrF₃ increases significantly with temperature. The relationship between

vapor pressure and temperature can be described by the Antoine equation. One study

measured the vapor pressure over the range of 39 to 155 °C and derived the following

equation:

log₁₀(P_mm) = 7.74853 - 1685.8 / (t + 220.57)

where P is the pressure in mmHg and t is the temperature in Celsius.[7]
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Temperature (°C) Temperature (K) Vapor Pressure (mmHg)

21 294.15 8

36.7 309.85 17.67

49.1 322.25 31.46

57.0 330.15 47.25

66.2 339.35 74.07

76.4 349.55 117.80

84.9 358.05 170.05

91.8 364.95 225.05

101.7 374.85 330.15

111.8 384.95 475.93

122.0 395.15 671.68

126.8 400.0 787.57

131.9 405.05 923.3

137.3 410.45 1092.1

148.3 421.45 1507.0

154.8 427.95 1808.0

Heat Capacity of Liquid Bromine Trifluoride
The heat capacity of liquid BrF₃ shows little variation over the temperature range provided in

the available data.

| Temperature (°C) | Temperature (K) | Liquid Heat Capacity (J/g·K) | | :--- | :--- | :--- | :--- | |

11.11 - 30.00 | 284.26 - 303.15 | 0.920 |

Data converted from the CAMEO Chemicals database which provided a constant value of

0.220 Btu/lb-°F in this temperature range.[1]
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Experimental Protocols
The high reactivity of Bromine trifluoride requires specialized equipment and procedures for

the determination of its physical properties. The following are generalized protocols adapted for

BrF₃, emphasizing necessary safety precautions.

Density Measurement (Pycnometer Method)
Objective: To determine the density of liquid Bromine trifluoride at various temperatures.

Apparatus:

A pycnometer made of a material resistant to BrF₃ (e.g., nickel or stainless steel) with a

known volume.

A temperature-controlled bath.

An analytical balance.

A vacuum line for safe handling and transfer of BrF₃.

Appropriate PPE.

Procedure:

Preparation: The pycnometer must be scrupulously cleaned and dried. Its volume should be

precisely calibrated using a reference substance of known density (e.g., deionized water,

though extreme care must be taken to ensure no residual water remains before introducing

BrF₃). The empty, dry pycnometer is weighed on an analytical balance.

Filling: The pycnometer is filled with BrF₃ in a controlled environment, such as a glove box or

under a vacuum line, to prevent exposure to atmospheric moisture.

Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled bath

and allowed to equilibrate to the desired temperature.

Volume Adjustment: The volume is adjusted to the calibrated mark, ensuring no air bubbles

are present.
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Weighing: The pycnometer is carefully removed from the bath, cleaned of any external liquid,

and weighed.

Calculation: The density is calculated by dividing the mass of the BrF₃ (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Repeat: The procedure is repeated at different temperatures to determine the temperature

dependence of the density.

Viscosity Measurement (Rotational Viscometer Method)
Objective: To measure the viscosity of liquid Bromine trifluoride as a function of temperature.

Apparatus:

A rotational viscometer with a spindle and sample chamber constructed from BrF₃-resistant

materials.

A temperature-controlled jacket for the sample chamber.

A closed system for sample loading to prevent exposure.

Appropriate PPE.

Procedure:

Sample Loading: The BrF₃ sample is carefully loaded into the viscometer's sample chamber

within a controlled environment.

Temperature Control: The temperature of the sample is controlled using the temperature

jacket.

Measurement: The spindle is rotated at a known speed, and the torque required to overcome

the viscous drag of the fluid is measured. This torque is then used to calculate the viscosity.

Data Collection: Viscosity measurements are taken at a range of temperatures to establish

the temperature-viscosity profile.
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Heat Capacity Measurement (Calorimetry)
Objective: To determine the specific heat capacity of liquid Bromine trifluoride.

Apparatus:

A calorimeter constructed from materials compatible with BrF₃.

A precision thermometer or thermocouple.

A controlled heat source.

A system for inert atmosphere operation.

Appropriate PPE.

Procedure:

Sample Preparation: A known mass of BrF₃ is placed in the calorimeter under an inert

atmosphere.

Thermal Equilibration: The system is allowed to reach thermal equilibrium at a known initial

temperature.

Heating: A known amount of heat is supplied to the sample.

Temperature Measurement: The temperature change of the BrF₃ is carefully measured.

Calculation: The specific heat capacity is calculated using the formula: c = Q / (m * ΔT),

where c is the specific heat capacity, Q is the heat added, m is the mass of the sample, and

ΔT is the change in temperature.

Visualizations
Experimental Workflow for Vapor Pressure Measurement
The following diagram illustrates a generalized workflow for the experimental determination of

the vapor pressure of Bromine trifluoride.
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Caption: Workflow for vapor pressure determination of BrF₃.

This technical guide provides a foundational understanding of the physical properties of

Bromine trifluoride. The data and protocols herein are intended to support safe and effective

research, development, and handling of this important but hazardous chemical compound.

Researchers should always consult primary literature and safety data sheets before conducting

any experimental work with Bromine trifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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